Cas no 6937-69-5 (methyl 3-[4-(chloromethyl)phenyl]propanoate)

methyl 3-[4-(chloromethyl)phenyl]propanoate structure
6937-69-5 structure
Product Name:methyl 3-[4-(chloromethyl)phenyl]propanoate
CAS No:6937-69-5
MF:C11H13ClO2
MW:212.672722578049
CID:973589
PubChem ID:236635
Update Time:2025-04-19

methyl 3-[4-(chloromethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-[4-(chloromethyl)phenyl]propanoate
    • Butyric acid, 4-benzyloxyphenyl ester; SureCN3111562; Oprea1_488971; 4-(benzyloxy)phenyl butyrate; NSC47914; Oprea1_296993; AC1L669J; p-(benzyloxy)phenyl butyrate; 4-(benzyloxy)phenyl butanoate; p-(Chlormethyl)-hydrozimtsaeure-methylester;
    • NSC39280
    • 6937-69-5
    • NSC-39280
    • SCHEMBL5567796
    • DTXSID00989149
    • 4-(Chloromethyl)benzenepropanoic acid methyl ester
    • DB-184137
    • Inchi: 1S/C11H13ClO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-8H2,1H3
    • InChI Key: VTMAOWNBGPNCFE-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)CCC(=O)OC

Computed Properties

  • Exact Mass: 212.06049
  • Monoisotopic Mass: 212.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 297.3°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.519
  • PSA: 26.3
  • LogP: 2.53100
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